Cas no 1804488-97-8 (3-Cyano-2-(difluoromethyl)-4-iodo-6-methoxypyridine)

• Product Name: 3-Cyano-2-(difluoromethyl)-4-iodo-6-methoxypyridine
• CAS No: 1804488-97-8
• MF: C₈H₅F₂IN₂O
• MW: 310.039380788803
• CID: 4874725
• Update Time: 2025-07-18

3-Cyano-2-(difluoromethyl)-4-iodo-6-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-2-(difluoromethyl)-4-iodo-6-methoxypyridine

• Inchi： 1S/C8H5F2IN2O/c1-14-6-2-5(11)4(3-12)7(13-6)8(9)10/h2,8H,1H3
• InChI Key： OCOKABVKHNKDNG-UHFFFAOYSA-N
• SMILES： IC1C=C(N=C(C(F)F)C=1C#N)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 243
• XLogP3: 2.2
• Topological Polar Surface Area: 45.9

Additional information on 3-Cyano-2-(difluoromethyl)-4-iodo-6-methoxypyridine

Comprehensive Introduction to 3-Cyano-2-(difluoromethyl)-4-iodo-6-methoxypyridine (CAS No. 1804488-97-8)

The compound 3-Cyano-2-(difluoromethyl)-4-iodo-6-methoxypyridine (CAS No. 1804488-97-8) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. With its unique molecular structure featuring a cyano group, difluoromethyl moiety, and iodo substitution, this compound serves as a versatile intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for fluorinated compounds and heterocyclic scaffolds in modern therapeutics.

One of the key reasons for the growing popularity of 3-Cyano-2-(difluoromethyl)-4-iodo-6-methoxypyridine is its role in the development of small-molecule inhibitors. The presence of the difluoromethyl group enhances metabolic stability, a feature highly sought after in the design of kinase inhibitors and enzyme modulators. Recent studies have explored its utility in cancer research, where fluorinated pyridines are increasingly used to improve drug bioavailability and target specificity. This aligns with the current trend of precision medicine, a hot topic in both academic and industrial circles.

From a synthetic chemistry perspective, the iodo substituent at the 4-position of the pyridine ring offers excellent opportunities for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Sonogashira couplings. This makes CAS No. 1804488-97-8 a valuable building block for constructing complex molecular architectures. The methoxy group at the 6-position further contributes to the compound's electronic properties, influencing its reactivity in nucleophilic substitution reactions.

In agrochemical applications, 3-Cyano-2-(difluoromethyl)-4-iodo-6-methoxypyridine has shown promise as a precursor for novel crop protection agents. The cyano group and fluorine atoms are known to enhance the lipophilicity and binding affinity of pesticides, addressing the industry's need for more efficient and environmentally friendly solutions. This is particularly relevant given the increasing global focus on sustainable agriculture and the reduction of chemical residues in food products.

The compound's physicochemical properties, including its molecular weight (312.06 g/mol) and logP value, have been carefully characterized to facilitate its use in quantitative structure-activity relationship (QSAR) studies. These properties make it an attractive candidate for medicinal chemistry optimization projects, where researchers aim to balance potency with favorable ADME (Absorption, Distribution, Metabolism, and Excretion) profiles. The integration of computational chemistry tools with experimental data has further accelerated the exploration of this compound's potential.

Quality control and analytical methods for 3-Cyano-2-(difluoromethyl)-4-iodo-6-methoxypyridine typically involve advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements necessary for research applications. The availability of high-quality batches with documented certificates of analysis has made this material increasingly accessible to researchers worldwide.

As the scientific community continues to explore fluorine-containing heterocycles, 3-Cyano-2-(difluoromethyl)-4-iodo-6-methoxypyridine stands out as a compound with multiple avenues for innovation. Its combination of electronic effects, steric properties, and synthetic versatility positions it as a valuable tool for addressing current challenges in both pharmaceutical and agricultural chemistry. Future research directions may include its application in proteolysis targeting chimeras (PROTACs) or as a scaffold for fluorescence-based sensors, reflecting the compound's adaptability to emerging technologies.